Methyl 2-amino-2-methylpentanoate hydrochloride
Overview
Description
“Methyl 2-amino-2-methylpentanoate hydrochloride” is a chemical compound with the molecular formula C7H15NO2•HCl and a molecular weight of 181.66 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of “Methyl 2-amino-2-methylpentanoate hydrochloride” is represented by the formula C7H15NO2•HCl . This indicates that the compound contains seven carbon atoms, fifteen hydrogen atoms, one nitrogen atom, two oxygen atoms, and one chlorine atom.Physical And Chemical Properties Analysis
“Methyl 2-amino-2-methylpentanoate hydrochloride” is a solid substance at room temperature . It has a molecular weight of 181.66 .Scientific Research Applications
Proteomics Research
Methyl 2-amino-2-methylpentanoate hydrochloride: is utilized in proteomics research, where it serves as a biochemical tool for the study of proteins. Its role is pivotal in understanding protein structure, function, and interactions within biological systems .
Medicine
In the medical field, this compound is used for research purposes only and is not intended for diagnostic or therapeutic use. It’s often employed in the development of new drugs and therapeutic strategies, contributing to advancements in medical science .
Biochemistry
Biochemists use Methyl 2-amino-2-methylpentanoate hydrochloride in various research applications, including enzyme kinetics and metabolic pathway analysis. It helps in elucidating the complex biochemical processes that occur in living organisms .
Pharmacology
Pharmacological research involving Methyl 2-amino-2-methylpentanoate hydrochloride includes studying the effects of drugs and their mechanisms of action. This compound aids in the discovery of new pharmacological agents and the improvement of existing medications .
Chemical Synthesis
This compound is a valuable reagent in chemical synthesis, particularly in the synthesis of complex organic molecules. It’s used to introduce amino functional groups into chemical structures, which is a crucial step in the synthesis of many pharmaceuticals .
Analytical Chemistry
In analytical chemistry, Methyl 2-amino-2-methylpentanoate hydrochloride is used as a standard or reference compound. It assists in the calibration of instruments and validation of analytical methods, ensuring the accuracy and reliability of chemical analyses .
Industrial Applications
While primarily used for research, this compound also finds applications in industrial settings. It can be involved in the production of polymers and other materials that require specific chemical properties imparted by the amino functional group .
Educational Use
In educational laboratories, Methyl 2-amino-2-methylpentanoate hydrochloride is used to teach students about chemical reactions and properties. It provides a hands-on experience for learning about amino acids and their derivatives .
Safety and Hazards
The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more .
properties
IUPAC Name |
methyl 2-amino-2-methylpentanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H15NO2.ClH/c1-4-5-7(2,8)6(9)10-3;/h4-5,8H2,1-3H3;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XSNOQUIJVLFACN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(C)(C(=O)OC)N.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16ClNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-amino-2-methylpentanoate hydrochloride | |
CAS RN |
179485-45-1 |
Source
|
| Record name | Norvaline, 2-methyl-, methyl ester, hydrochloride | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=179485-45-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | methyl 2-amino-2-methylpentanoate hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
